![molecular formula C8H16Cl2N4 B2674195 2-(1H-1,2,3-triazol-1-ylmethyl)piperidine dihydrochloride CAS No. 1432679-74-7](/img/structure/B2674195.png)
2-(1H-1,2,3-triazol-1-ylmethyl)piperidine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(1H-1,2,3-triazol-1-ylmethyl)piperidine dihydrochloride” is a chemical compound with the CAS Number: 1432792-62-5 . It has a molecular weight of 166.23 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H14N4/c1-2-4-9-8(3-1)7-12-6-5-10-11-12/h5-6,8-9H,1-4,7H2 . This indicates that the compound has a piperidine ring with a triazole group attached to it.The storage temperature and physical form of this compound are not specified in the available resources .
Scientific Research Applications
Synthesis and Structural Characterization
One pot synthesis methods have been developed for novel series of compounds incorporating the 1,2,3-triazole and piperidine rings, showcasing their potential in medicinal chemistry due to high yields and significant antifungal activities against various strains. For example, the synthesis of 3-substituted 5,6-diphenyl-1,2,4-triazines demonstrated notable in vitro antifungal activity, highlighting the structural importance of the triazole-piperidine combination (Sangshetti & Shinde, 2010).
Biologically Active Derivatives
Research into biologically active derivatives of 1,2,4-triazoles incorporating the piperidine ring has yielded insights into intermolecular interactions critical for molecular packing and potentially for biological activity. Compounds have been synthesized and structurally characterized, displaying various intermolecular interactions that could be leveraged in drug design (Shukla et al., 2017).
Antiparasitic Potential
Derivatives synthesized from natural products, such as piperine, have shown promising trypanocidal activity. This research direction emphasizes the utility of combining natural product scaffolds with synthetic chemistry to discover new antiparasitic agents, underscoring the application of triazole-piperidine chemistry in developing potential treatments for parasitic diseases (Franklim et al., 2013).
Novel Drug Candidates
The synthesis of 1,2,4-triazole derivatives bearing the piperidine moiety has introduced new anti-diabetic drug candidates, showcasing the role of this structural motif in the development of treatments for metabolic disorders. These compounds have demonstrated α-glucosidase inhibitory activity, indicating their potential in managing diabetes (Nafeesa et al., 2019).
Anticancer Activity
Research on 1,2,4-triazole derivatives has also extended to evaluating their anticancer potential. A novel derivative was assessed for its activity against Dalton’s Lymphoma Ascitic in mice, demonstrating promising results in reducing tumor growth and improving survival rates. This study illustrates the potential of triazole-piperidine compounds in cancer treatment (Arul & Smith, 2016).
properties
IUPAC Name |
2-(triazol-1-ylmethyl)piperidine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4.2ClH/c1-2-4-9-8(3-1)7-12-6-5-10-11-12;;/h5-6,8-9H,1-4,7H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIEOJMFDNWCCRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CN2C=CN=N2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1432679-74-7 |
Source
|
Record name | 2-[(1H-1,2,3-triazol-1-yl)methyl]piperidine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.